Cas no 954237-31-1 (2-chloro-4-cyclopropylpyrimidine)

• Product Name: 2-chloro-4-cyclopropylpyrimidine
• CAS No: 954237-31-1
• MF: C₇H₇ClN₂
• MW: 154.596880197525
• MDL: MFCD09861507
• CID: 1985849
• PubChem ID: 24901915
• Update Time: 2025-06-08

2-chloro-4-cyclopropylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-cyclopropylpyrimidine
• 3-Chloro-4-hydrazinobenzonitrile
• 2-chloro-4-cyanophenylhydrazine
• AC1MDWS2
• CTK4F5898
• 2-chloro-4-cyclopropyl-pyrimidine
• SBB055270
• 3-chloro-4-hydrazinobenzenecarbonitrile
• SureCN1132796
• 2-chloro-4-cyclopropylpyrimidine

• MDL： MFCD09861507
• Inchi： 1S/C7H7ClN2/c8-7-9-4-3-6(10-7)5-1-2-5/h3-5H,1-2H2
• InChI Key： QILQSGMEWRSKHW-UHFFFAOYSA-N
• SMILES： ClC1=NC=CC(C2CC2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 2-chloro-4-cyclopropylpyrimidine

Professional Introduction to 2-chloro-4-cyclopropylpyrimidine (CAS No. 954237-31-1)

2-chloro-4-cyclopropylpyrimidine, with the CAS number 954237-31-1, is a significant intermediate in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its versatile applications in the synthesis of various biologically active molecules. The unique structural features of this pyrimidine derivative, particularly the presence of a chloro substituent and a cyclopropyl group, make it a valuable building block for medicinal chemists exploring novel therapeutic agents.

The< strong>2-chloro-4-cyclopropylpyrimidine molecule exhibits remarkable reactivity, which allows for diverse functionalization strategies. In recent years, researchers have leveraged this compound to develop innovative approaches for constructing complex heterocyclic scaffolds. The chloro group at the 2-position provides a convenient handle for nucleophilic substitution reactions, enabling the introduction of various pharmacophores. Meanwhile, the cyclopropyl ring introduces steric and electronic properties that can fine-tune the biological activity of the final product.

One of the most compelling aspects of 2-chloro-4-cyclopropylpyrimidine is its role in the development of antiviral and anticancer agents. Recent studies have demonstrated its utility in generating novel pyrimidine-based inhibitors targeting viral enzymes and kinases. For instance, derivatives of this compound have been explored as potential inhibitors of Janus kinases (JAKs), which are implicated in various inflammatory and autoimmune diseases. The cyclopropyl group has been shown to enhance binding affinity by introducing favorable van der Waals interactions with the target protein.

In addition to its antiviral applications, 2-chloro-4-cyclopropylpyrimidine has found utility in the synthesis of anticancer drugs. Researchers have utilized its scaffold to develop small-molecule inhibitors that disrupt critical signaling pathways involved in tumor growth and survival. Notably, derivatives of this compound have been investigated as inhibitors of cyclin-dependent kinases (CDKs), which play a pivotal role in cell cycle regulation. The chloro substituent facilitates further derivatization, allowing for the optimization of solubility and metabolic stability.

The< strong>cyclopropyl moiety in 2-chloro-4-cyclopropylpyrimidine is particularly noteworthy for its impact on pharmacokinetic properties. Studies have shown that cyclopropyl-containing compounds often exhibit improved oral bioavailability due to their reduced metabolic liability. This feature has made them attractive candidates for drug development, where achieving optimal pharmacokinetic profiles is essential for therapeutic efficacy. Furthermore, the< strong>chloro group can be readily converted into other functional groups, such as amines or thiols, expanding the scope of possible derivatives.

The synthesis of< strong>2-chloro-4-cyclopropylpyrimidine typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes include chlorination of appropriately substituted pyrimidines followed by cyclopropanation under controlled conditions. Advances in catalytic methods have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications.

In conclusion, 2-chloro-4-cyclopropylpyrimidine (CAS No. 954237-31-1) represents a cornerstone in modern pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop novel therapeutic agents. With ongoing research uncovering new biological targets and synthetic strategies, the importance of this compound is expected to grow further in the coming years.